Cas no 1784176-47-1 (1-(2-Chloro-4,5-difluorophenyl)-2-(methylamino)ethan-1-one)

• Product Name: 1-(2-Chloro-4,5-difluorophenyl)-2-(methylamino)ethan-1-one
• CAS No: 1784176-47-1
• MF: C₉H₈ClF₂NO
• MW: 219.615728378296
• CID: 5776924
• PubChem ID: 84041780
• Update Time: 2025-06-08

1-(2-Chloro-4,5-difluorophenyl)-2-(methylamino)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1784176-47-1
• 1-(2-chloro-4,5-difluorophenyl)-2-(methylamino)ethan-1-one
• EN300-1986774
• 1-(2-Chloro-4,5-difluorophenyl)-2-(methylamino)ethan-1-one

• Inchi： 1S/C9H8ClF2NO/c1-13-4-9(14)5-2-7(11)8(12)3-6(5)10/h2-3,13H,4H2,1H3
• InChI Key： FDMLUOXCCOQFFV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C(CNC)=O)F)F

Computed Properties

• Exact Mass: 219.0262479g/mol
• Monoisotopic Mass: 219.0262479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.1Ų

Additional information on 1-(2-Chloro-4,5-difluorophenyl)-2-(methylamino)ethan-1-one

Introduction to 1-(2-Chloro-4,5-difluorophenyl)-2-(methylamino)ethan-1-one (CAS No. 1784176-47-1)

1-(2-Chloro-4,5-difluorophenyl)-2-(methylamino)ethan-1-one (CAS No. 1784176-47-1) is a fluorinated aromatic ketone derivative that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and promising biological activities. This compound belongs to a class of molecules that exhibit potential therapeutic value, particularly in the development of novel pharmaceutical agents. The presence of both chloro and fluoro substituents in its aromatic ring system imparts distinct electronic and steric properties, making it a versatile scaffold for further chemical modifications and biological evaluations.

The chemical structure of 1-(2-Chloro-4,5-difluorophenyl)-2-(methylamino)ethan-1-one consists of a benzene ring substituted at the 2-position with a chloro group and at the 4- and 5-positions with fluoro groups. The ketone functionality is located at the 2-position relative to the methylamino group, which contributes to the compound's overall reactivity and potential for further derivatization. This specific arrangement of substituents has been strategically designed to optimize interactions with biological targets, such as enzymes and receptors, thereby enhancing its pharmacological efficacy.

In recent years, there has been a growing interest in fluorinated compounds due to their improved metabolic stability, lipophilicity, and binding affinity. The incorporation of fluorine atoms into drug molecules can significantly alter their pharmacokinetic and pharmacodynamic properties, leading to more effective therapeutic outcomes. 1-(2-Chloro-4,5-difluorophenyl)-2-(methylamino)ethan-1-one exemplifies this trend by leveraging the advantages offered by fluorine substitution while maintaining a core structure that is conducive to biological activity.

One of the most compelling aspects of this compound is its potential as a precursor for the synthesis of more complex molecules with enhanced biological activity. The presence of both chloro and fluoro groups provides multiple sites for functionalization, allowing chemists to explore diverse structural modifications. These modifications can be tailored to improve solubility, bioavailability, and target specificity, thereby expanding the therapeutic applications of the compound.

Recent studies have demonstrated the utility of 1-(2-Chloro-4,5-difluorophenyl)-2-(methylamino)ethan-1-one as a building block in the development of novel inhibitors targeting various biological pathways. For instance, researchers have explored its potential as an inhibitor of enzymes involved in cancer metabolism and inflammation. The fluorinated aromatic ring system has been shown to enhance binding affinity to these enzymes by improving hydrophobic interactions and electronic complementarity. Additionally, the methylamino group can participate in hydrogen bonding interactions with protein targets, further stabilizing the enzyme-inhibitor complex.

The synthesis of 1-(2-Chloro-4,5-difluorophenyl)-2-(methylamino)ethan-1-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include Friedel-Crafts acylation followed by nucleophilic substitution at the fluoro-substituted positions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce additional functional groups with high precision. These synthetic strategies highlight the compound's versatility as a scaffold for medicinal chemistry applications.

From a computational chemistry perspective, 1-(2-Chloro-4,5-difluorophenyl)-2-(methylamino)ethan-1-one has been subjected to extensive molecular modeling studies to understand its interactions with biological targets at an atomic level. These studies have provided valuable insights into how structural modifications can influence binding affinity and selectivity. For example, computational analyses have revealed that subtle changes in the position or type of substituents can significantly alter the compound's ability to bind to specific enzymes or receptors.

The pharmacological evaluation of 1-(2-Chloro-4,5-difluorophenyl)-2-(methylamino)ethan-1-one has yielded promising results in preclinical studies. In vitro assays have demonstrated its inhibitory activity against several key enzymes involved in cancer progression and inflammatory diseases. Furthermore, animal models have shown that derivatives of this compound exhibit significant therapeutic effects without notable side effects. These findings underscore its potential as a lead compound for further development into novel therapeutic agents.

The future directions for research on 1-(2-Chloro-4,5-difluorophenyl)-2-(methylamino)ethan-1-one include exploring its mechanism of action in greater detail and identifying new applications in drug discovery. Advances in high-throughput screening technologies will enable rapid evaluation of large libraries of derivatives to identify compounds with improved pharmacological properties. Additionally, collaborations between synthetic chemists and biologists will facilitate the development of more effective therapeutic strategies based on this promising scaffold.

In conclusion, 1-(2-Chloro-4,5-difluorophenyl)-2-(methylamino)ethan-1-one (CAS No. 1784176-47-1) represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. Its potential as a precursor for novel pharmaceutical agents underscores its importance in ongoing research efforts aimed at developing innovative treatments for various diseases.